![molecular formula C6H10N2 B144543 2-Ethyl-4-methylimidazole CAS No. 931-36-2](/img/structure/B144543.png)
2-Ethyl-4-methylimidazole
Overview
Description
2-Ethyl-4-methylimidazole (2E4MI) is an organic compound that is widely used in the synthesis of various organic compounds and materials. It is a colorless, odorless, and flammable liquid that is soluble in water and many organic solvents. 2E4MI has been used in a variety of applications, including the synthesis of pharmaceuticals, dyes, and polymers. It is also used in the production of imidazolium-based ionic liquids and has been used in the synthesis of nanomaterials.
Scientific Research Applications
1. Applications in Material Science
2-Ethyl-4-methylimidazole is a component used in the synthesis and curing of epoxy resins. It plays a crucial role in determining the mechanical properties of the resultant material. Specifically, a study found that varying the content of this compound in epoxy/2-ethyl-4-methylimidazol systems affects the crosslinking density, foamability, and mechanical properties like impact strength, tensile strength, and tensile modulus of the cured epoxy resins. These findings are significant for the production of microcellular epoxy foams with enhanced ductility (Li et al., 2017).
2. Applications in Chemical Synthesis
This compound serves as a catalyst in chemical reactions, particularly in the synthesis of other imidazole compounds. A study demonstrated the use of a related ionic liquid, 1-ethyl-3-methylimidazole acetate ([EMIM]OAc), as a catalyst for the efficient synthesis of 2-aryl-4,5-diphenyl imidazoles. This process is notable for its mild conditions, high yields, and simplicity, avoiding harmful catalysts and performing reactions at room temperature (Zang et al., 2010).
3. Applications in Proton Transport Studies
This compound is used in studying proton transport mechanisms due to its supramolecular structure. Research using broadband dielectric spectroscopy revealed how the supramolecular hydrogen-bonded networks impact dynamics and charge transport in this compound. The study provided insights into the relationship between supramolecular structure and proton conductivity, which is vital for understanding proton-conducting systems (Cosby et al., 2015).
4. Applications in Membrane Science
In membrane technology, especially for gas separation, this compound-related compounds are of interest. Research on poly(ether-b-amide6)/[Emim][BF4] gel membranes, incorporating 1-ethyl-3-methylimidazolium tetrafluoroborate, highlighted the compound's influence on gas transport properties. The study found that [Emim][BF4] significantly enhanced the permeability and selectivity for CO2/light gases separation, demonstrating the potential of this compound derivatives in improving membrane-based gas separation processes (Rabiee et al., 2015).
Mechanism of Action
Target of Action
2-Ethyl-4-methylimidazole (EMI) is primarily used as a curing agent and cross-linker for epoxy resins . It is also used as a catalyst to promote the curing of blends of hyperbranched aromatic epoxy polymer and bisphenol F diglycidyl ether .
Mode of Action
EMI interacts with epoxy resins to synthesize network polymers with improved thermal resistance and physical properties . It acts as a curing agent for polysiloxane episulfide resin (PSER) . As a catalyst, it promotes the curing of blends of hyperbranched aromatic epoxy polymer and bisphenol F diglycidyl ether .
Biochemical Pathways
It is known that emi plays a crucial role in the curing process of epoxy resins, leading to the formation of network polymers with enhanced thermal resistance and physical properties .
Pharmacokinetics
It is known that emi has a molecular weight of 11016 , which may influence its bioavailability and pharmacokinetic properties.
Result of Action
The primary result of EMI’s action is the formation of network polymers with improved thermal resistance and physical properties when used as a cross-linker for epoxy resins . When used as a curing agent for PSER, it promotes the curing process .
Action Environment
The action of EMI is influenced by environmental factors such as temperature. For instance, the curing activation energy of EMI derivatives with diglycidyl ether of bisphenol A epoxy resin (DGEBA) ranges from 71 to 86 kJ/mol . The storage life of DGEBA with N-acetyl EMI (NAEMI), N-benzoyl EMI (NBEMI), and N-benzenesulfonyl EMI (NBSEMI) at room temperature was 38 d, 50 d, and 80 d, respectively .
Safety and Hazards
2-Ethyl-4-methylimidazole is classified as Acute Tox. 4 Oral - Eye Dam. 1 according to the 2012 OSHA Hazard Communication Standard (29 CFR 1910.1200) . It is harmful if swallowed and causes serious eye damage . It is advised to avoid breathing mist, gas, or vapors, and to avoid contact with skin and eyes .
Future Directions
Biochemical Analysis
Biochemical Properties
2-Ethyl-4-methylimidazole plays a significant role in biochemical reactions. It is used as a cross-linker for epoxy resins to synthesize network polymers with improved thermal resistance and physical properties . It also acts as a curing agent for polysiloxane episulfide resin (PSER) and a catalyst to promote curing of blends of hyperbranched aromatic epoxy polymer and bisphenol F diglycidyl ether .
Cellular Effects
It is known that it is used in the formation of network polymers, which could potentially interact with various types of cells and cellular processes .
Molecular Mechanism
The molecular mechanism of this compound involves its role as a cross-linker in the formation of network polymers . This process likely involves binding interactions with biomolecules, potentially leading to changes in gene expression.
Temporal Effects in Laboratory Settings
It is known that it is used in the formation of network polymers, which could potentially have long-term effects on cellular function .
Metabolic Pathways
Given its role in the formation of network polymers, it may interact with enzymes or cofactors involved in these processes .
Transport and Distribution
Given its role in the formation of network polymers, it may interact with transporters or binding proteins, potentially affecting its localization or accumulation .
Subcellular Localization
Given its role in the formation of network polymers, it may be directed to specific compartments or organelles within the cell .
properties
IUPAC Name |
2-ethyl-5-methyl-1H-imidazole | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H10N2/c1-3-6-7-4-5(2)8-6/h4H,3H2,1-2H3,(H,7,8) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ULKLGIFJWFIQFF-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1=NC=C(N1)C | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H10N2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID9044744 | |
Record name | 2-Ethyl-4-methyl-1H-imidazole | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID9044744 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
110.16 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Physical Description |
Liquid, Liquid; [Alfa Aesar MSDS] | |
Record name | 1H-Imidazole, 2-ethyl-5-methyl- | |
Source | EPA Chemicals under the TSCA | |
URL | https://www.epa.gov/chemicals-under-tsca | |
Description | EPA Chemicals under the Toxic Substances Control Act (TSCA) collection contains information on chemicals and their regulations under TSCA, including non-confidential content from the TSCA Chemical Substance Inventory and Chemical Data Reporting. | |
Record name | 2-Ethyl-4-methylimidazole | |
Source | Haz-Map, Information on Hazardous Chemicals and Occupational Diseases | |
URL | https://haz-map.com/Agents/11447 | |
Description | Haz-Map® is an occupational health database designed for health and safety professionals and for consumers seeking information about the adverse effects of workplace exposures to chemical and biological agents. | |
Explanation | Copyright (c) 2022 Haz-Map(R). All rights reserved. Unless otherwise indicated, all materials from Haz-Map are copyrighted by Haz-Map(R). No part of these materials, either text or image may be used for any purpose other than for personal use. Therefore, reproduction, modification, storage in a retrieval system or retransmission, in any form or by any means, electronic, mechanical or otherwise, for reasons other than personal use, is strictly prohibited without prior written permission. | |
Solubility |
>16.5 [ug/mL] (The mean of the results at pH 7.4) | |
Record name | SID49674817 | |
Source | Burnham Center for Chemical Genomics | |
URL | https://pubchem.ncbi.nlm.nih.gov/bioassay/1996#section=Data-Table | |
Description | Aqueous solubility in buffer at pH 7.4 | |
CAS RN |
931-36-2 | |
Record name | 2-Ethyl-4-methylimidazole | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=931-36-2 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 1H-Imidazole, 2-ethyl-5-methyl- | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0000931362 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | 2-Ethyl-4-methylimidazole | |
Source | DTP/NCI | |
URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=82315 | |
Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
Record name | 1H-Imidazole, 2-ethyl-5-methyl- | |
Source | EPA Chemicals under the TSCA | |
URL | https://www.epa.gov/chemicals-under-tsca | |
Description | EPA Chemicals under the Toxic Substances Control Act (TSCA) collection contains information on chemicals and their regulations under TSCA, including non-confidential content from the TSCA Chemical Substance Inventory and Chemical Data Reporting. | |
Record name | 2-Ethyl-4-methyl-1H-imidazole | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID9044744 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 2-ethyl-4-methylimidazole | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.012.031 | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Record name | Imidazolo sostituito | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Record name | 1H-IMIDAZOLE, 2-ETHYL-5-METHYL- | |
Source | FDA Global Substance Registration System (GSRS) | |
URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/5K8XI641G3 | |
Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.